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Compound of Interest

Compound Name: Metrizoic Acid

Cat. No.: B1676533 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for Metrizoic Acid, including operational and disposal plans.

Metrizoic Acid is an ionic contrast medium that can cause skin, eye, and respiratory irritation.

[1] It is also harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]

Adherence to proper safety protocols is crucial to minimize risk and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling Metrizoic Acid, it is imperative to use appropriate personal protective

equipment to prevent exposure. The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment

Eye and Face Protection

Splash-resistant safety goggles with side-

shields should be worn.[2] In situations with a

high risk of splashing, a face shield should be

used in addition to goggles.[3]

Hand Protection

Chemical-resistant gloves, such as nitrile or

butyl rubber, are required.[3] Gloves should be

inspected before use and changed immediately

if contaminated.

Body Protection

A lab coat or an impervious chemical-resistant

apron should be worn. For more extensive

handling, chemical-resistant coveralls may be

necessary.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood, to avoid

breathing dust or vapors. If ventilation is

inadequate, a suitable respirator must be used.

Safe Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where Metrizoic Acid is handled.

Use only in a well-ventilated area or under a chemical fume hood.

Storage:

Keep the container tightly sealed.
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Store in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong acids, alkalis, and oxidizing agents.

For long-term storage of solutions, it is recommended to store aliquots in tightly sealed vials

at -20°C for up to one month.

Experimental Workflow for Handling Metrizoic Acid
The following diagram illustrates the standard workflow for safely handling Metrizoic Acid from

preparation to disposal.
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Workflow for Safe Handling of Metrizoic Acid.
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First Aid Measures
In case of accidental exposure, follow these first-aid measures immediately:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After skin contact: Immediately wash with plenty of soap and water. If skin irritation occurs,

get medical advice/attention.

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Call a physician.

After swallowing: Rinse mouth with water. Do NOT induce vomiting. Call a physician or

poison control center immediately.

Spill and Disposal Procedures
Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined above.

For solid spills, carefully sweep or scoop up the material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan: Metrizoic Acid and its containers must be disposed of as hazardous waste.
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Collection: Collect waste Metrizoic Acid and any contaminated materials in a clearly

labeled, sealed, and compatible container.

Neutralization: For small amounts of acidic waste, neutralization can be considered if

permitted by institutional guidelines. This should be done in a fume hood by slowly adding a

base like sodium bicarbonate until the pH is between 5.5 and 9.5. This process may

generate heat and vapors and should only be performed by trained personnel.

Disposal: Dispose of the neutralized solution or the un-neutralized waste through your

institution's hazardous waste management program. Do not dispose of it down the drain or in

household garbage. Ensure compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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